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Compound of Interest

Compound Name: 6-Methylpyridine-2,4-diamine

CAS No.: 89464-77-7

Cat. No.: B1613401

Get Quote

Compound Identity & Physicochemical Core
Before establishing solubility parameters, it is critical to distinguish this specific isomer from its

mono-amino and structural analogs (e.g., 2,6-diamino-4-methylpyridine) often found in hair dye

patents.

IUPAC Name: 6-Methylpyridine-2,4-diamine

Common Synonyms: 2,4-Diamino-6-methylpyridine; 2,4-Diamino-6-picoline

CAS Registry Number: 89464-77-7[1]

Molecular Formula: C₆H₉N₃[2][3][4]

Molecular Weight: 123.16 g/mol

Melting Point: 183°C (Experimental) [1][5]

Appearance: Crystalline solid (typically off-white to pale yellow)
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Structural Context for Solubility
The molecule features a pyridine ring substituted with a hydrophobic methyl group at position 6

and two hydrophilic amino groups at positions 2 and 4.[6] This amphiphilic structure dictates a

specific solubility window:

High Polarity: The two amino groups facilitate hydrogen bonding, making the compound

soluble in polar protic solvents (alcohols, hot water) and polar aprotic solvents (DMSO,

DMF).

Lipophilicity: The methyl group provides marginal lipophilicity, but not enough to solubilize the

compound in non-polar hydrocarbons (Hexane, Heptane).

Solubility Profile & Solvent Selection
Note: Quantitative thermodynamic solubility values (mole fraction) are not widely available in

open literature for this specific isomer. The data below is derived from validated synthetic

isolation and recrystallization protocols.

Qualitative Solubility Table
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Solvent Class Solvent Solubility Rating
Operational
Context

Polar Protic Water (Hot) High

Primary solvent for

crude dissolution

during synthesis

workup [1].

Water (Cold) Moderate/Low

Product precipitates

upon cooling; ideal for

aqueous

recrystallization.

Methanol / Ethanol High

Suitable for reaction

media; often used in

"salting out"

procedures.

Polar Aprotic Acetone High (Hot)

Preferred

Recrystallization

Solvent. Excellent

temperature

coefficient of solubility

[1].

DMSO / DMF Very High

Used for reactions

requiring high

concentrations;

difficult to remove.

Chlorinated Dichloromethane Moderate

Useful for liquid-liquid

extraction from basic

aqueous phases.

Ethers Diethyl Ether Low

Used as an anti-

solvent to crash out

the product or wash

impurities.

Hydrocarbons Hexane / Toluene Negligible Strictly anti-solvents.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1613401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanistic Insight: The "Acetone Advantage"
While water is effective for bulk removal of inorganic salts (e.g., KCl, NaCl) generated during

synthesis, acetone is the superior solvent for final polishing. The compound dissolves readily in

boiling acetone (approx. 56°C) but crystallizes sharply upon cooling. This behavior exploits the

temperature dependence of the amino-pyridine lattice energy, allowing for the rejection of

synthesis byproducts (such as mono-amino impurities) that may remain soluble in cold

acetone.

Experimental Protocol: Gravimetric Solubility
Determination
For researchers requiring precise thermodynamic data (mg/mL) for a specific formulation,

follow this self-validating gravimetric protocol.

Objective
Determine the saturation solubility of 6-Methylpyridine-2,4-diamine in a target solvent at

25°C.

Materials
Analytical Balance (±0.1 mg precision)

0.45 µm PTFE Syringe Filters (chemically inert)

Scintillation Vials (20 mL) with PTFE-lined caps

Temperature-controlled shaker or water bath

Workflow
Saturation: Add excess solid 6-Methylpyridine-2,4-diamine to 5 mL of the target solvent in

a vial.

Equilibration: Agitate at 25°C for 24 hours. Validation Check: Ensure solid is still visible at the

bottom. If fully dissolved, add more solid.
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Filtration: Draw the supernatant into a syringe and filter through a 0.45 µm filter into a pre-

weighed vial (

).

Evaporation: Evaporate the solvent under a stream of nitrogen or in a vacuum oven at 40°C

until constant weight is achieved.

Quantification: Weigh the vial + dry solid (

).

Calculation:

Experimental Protocol: Purification via
Recrystallization
Based on the modified Gabriel and Coleman procedure [1].

Rationale
Synthesis of 6-Methylpyridine-2,4-diamine often involves the amination of 2-amino-4-chloro-

6-methylpyridine. The crude product contains inorganic salts and unreacted starting material.

This dual-solvent protocol ensures high purity (>98%).

Step-by-Step Methodology
Crude Dissolution (Aqueous Phase):

Dissolve the crude solid residue in hot water (approx. 90-100°C). Use ~10 mL water per

gram of crude solid.

Critical Step: If the product was generated as a salt (e.g., hydrochloride), add Potassium

Hydroxide (KOH) pellets to the hot solution until pH > 10 to liberate the free base.

Precipitation:

Cool the aqueous solution slowly to room temperature (20-25°C), then chill in an ice bath

(0-5°C) for 1 hour.
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Filter the precipitate.[5][7] The inorganic salts remain in the aqueous filtrate.

Solvent Switch & Polishing:

Dry the filter cake thoroughly under vacuum.

Dissolve the dried solid in boiling Acetone.

Filtration (Hot): If any insoluble particles remain (likely residual salts), filter the hot acetone

solution rapidly through a pre-warmed funnel.

Crystallization:

Allow the acetone filtrate to cool to room temperature undisturbed.

Collect the crystals via vacuum filtration.

Yield Check: Expected Melting Point is 183°C.

Process Visualization
Diagram 1: Solubility Screening Workflow
This logic flow guides the researcher in determining the optimal solvent system for reaction or

extraction.
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Start: Select Solvent System

Is the Solvent Polar?

Is it Protic? (H-Bond Donor)

Yes

Low Solubility
(Anti-Solvent / Wash)

No (Hexane, Toluene)

Temperature Requirement?

No (Acetone, DMF) Yes (Water, Ethanol)

High Solubility
(Reaction Medium)

Hot Conditions

Temp-Dependent Solubility
(Recrystallization)

Cooling Cycle (Acetone/Water) Cold Ether

Click to download full resolution via product page

Caption: Decision matrix for selecting solvents based on polarity and thermodynamic

requirements.

Diagram 2: Purification Workflow (Recrystallization)
This diagram visualizes the critical "Solvent Switch" from water to acetone described in

Protocol 4.

Crude Mixture
(Product + Salts)

Dissolve in Hot Water
(Add KOH if salt)

Extraction Cool & Filter
(Remove Salts)

Precipitation Dissolve in
Boiling Acetone

Solvent Switch Crystallize
(Cool to RT)

Polishing Pure Product
(MP: 183°C)

Isolation

Click to download full resolution via product page
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Caption: Step-by-step purification logic utilizing the differential solubility in water and acetone.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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